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Compound of Interest
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1-(2-(2-(2-

Methoxyethoxy)ethoxy)ethyl)piper

azine

CAS No.: 400836-58-0

Cat. No.: B3383221

Get Quote

Executive Summary
In the rapidly evolving landscape of targeted protein degradation (PROTACs) and antibody-

drug conjugates (ADCs), the linker is no longer viewed as a passive tether. It is an active

structural element that dictates ternary complex geometry, solubility, and cellular permeability.

mPEG3-piperazine (1-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)piperazine) has emerged as a

premier "functional linker." By combining the hydrophilicity of a discrete triethylene glycol

(PEG3) chain with the semi-rigid, ionizable basicity of a piperazine ring, this bifunctional

building block solves critical pharmacokinetic bottlenecks in modern drug design.

This whitepaper provides an in-depth technical analysis of mPEG3-piperazine, detailing its

physicochemical properties, mechanistic advantages, and validated protocols for

bioconjugation.
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Physicochemical Profiling & Structural Breakdown
mPEG3-piperazine is a highly specialized aliphatic/heterocyclic hybrid molecule. Its

architecture is deliberately partitioned into two functional zones:

The mPEG3 Spacer: A discrete, monodisperse methoxy-terminated PEG chain that provides

aqueous solubility and shields the molecule from non-specific protein interactions without the

severe entropic penalties associated with long-chain PEGs.

The Piperazine Core: A six-membered nitrogen heterocycle providing a highly nucleophilic

secondary amine for conjugation, while introducing a protonatable tertiary amine into the

final conjugate scaffold.

Quantitative Data Summary
Property Value / Description

Chemical Name
1-(2-(2-(2-

methoxyethoxy)ethoxy)ethyl)piperazine

Molecular Formula C₁₁H₂₄N₂O₃

Molecular Weight 232.32 g/mol

Monoisotopic Mass 232.1787 Da

Core Structure
Methoxy-PEG3 chain terminating in a piperazine

ring

Reactive Group
Secondary Amine (for amidation, alkylation,

reductive amination)

Estimated pKa (Conjugated)
~7.5 – 8.0 (Depends on adjacent carbonyl/alkyl

proximity)

Physical State
Viscous liquid to low-melting solid (temperature

dependent)

Mechanistic Insights: The "Why" of mPEG3-
Piperazine
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As a Senior Application Scientist, it is critical to understand why mPEG3-piperazine is selected

over traditional straight-chain alkyl or pure PEG linkers [1].

A. Overcoming the "Floppy Entropy" of Pure PEGs
While PEG chains are excellent for solubility, they possess high conformational entropy. When

a PROTAC must fold to induce a target-ligase ternary complex, overcoming this entropy costs

binding energy. The piperazine ring introduces a semi-rigid loop that pre-organizes the linker

trajectory, reducing the entropic penalty of ternary complex formation [2].

B. The Endosomal Protonation Hypothesis (pH-
Responsive Trafficking)
One of the most profound causal factors for selecting mPEG3-piperazine is its role in cellular

permeability. Large PROTAC molecules often suffer from poor membrane translocation. The

piperazine nitrogen acts as a pH-responsive handle. In the neutral pH of the bloodstream, the

conjugate remains sufficiently lipophilic to cross the cell membrane. However, upon entering

the acidic environment of the endosome (pH ~5.5), the piperazine ring becomes fully

protonated. This localized positive charge prevents the molecule from becoming trapped in the

lipid bilayer, promoting endosomal escape and driving the linear exposure-response

relationship observed in in vivo models [3].

C. Modulating the pKa via Linker Attachment
The spatial relationship between the warhead attachment point and the piperazine ring dictates

the final pKa. If a carbonyl group (amide bond) is placed directly adjacent to the piperazine, the

electron-withdrawing effect drastically lowers the basicity of the remaining nitrogen, potentially

negating the endosomal escape benefits. Therefore, mPEG3-piperazine is often conjugated

using alkylation or by ensuring sufficient methylene spacers exist between the amide carbonyl

and the piperazine nitrogen [1].

Experimental Methodologies: Conjugation Protocols
To ensure scientific integrity and reproducibility, the following protocol describes the coupling of

a carboxylic acid-bearing target ligand to mPEG3-piperazine. This methodology is designed as

a self-validating system.
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Protocol: Amidation via HATU Activation
Reagents:

Target Ligand (Warhead) with a free -COOH (1.0 eq)

mPEG3-piperazine (1.2 eq)

HATU (1.5 eq)

N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

Anhydrous DMF

Step-by-Step Workflow & Causality:

Pre-activation: Dissolve the Target Ligand in anhydrous DMF. Add DIPEA, followed by HATU.

Causality: HATU is selected over EDC/NHS because it rapidly forms a highly reactive 7-

azabenzotriazole ester, which is critical for coupling to sterically hindered or secondary

amines like piperazine.

Self-Validation Check: A distinct color change (typically to a pale yellow) within 5–10

minutes indicates successful active ester formation.

Conjugation: Add mPEG3-piperazine dropwise to the activated mixture. Stir at room

temperature for 2–4 hours.

Causality: The excess DIPEA (3.0 eq) ensures the reaction environment remains highly

basic. The secondary amine of piperazine must be fully deprotonated to act as a

nucleophile.

Reaction Monitoring (Self-Validation): Quench a 1 µL aliquot in 50 µL of 50%

Acetonitrile/Water and inject into the LC-MS.

Validation Metric: The reaction is complete when the Extracted Ion Chromatogram (EIC)

shows the disappearance of the Target Ligand mass and the emergence of the product

mass: [M+H]+ = (Mass of Ligand) + 232.32 - 18.01 (H2O).
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Purification: Purify the crude mixture via Preparative Reverse-Phase HPLC (C18 column)

using a gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA).

Causality: The addition of 0.1% TFA is mandatory. It protonates the tertiary amine of the

newly formed mPEG3-piperazine conjugate, preventing secondary interactions with free

silanols on the C18 stationary phase, thereby ensuring sharp, symmetrical

chromatographic peaks.

Visualizing the Workflow & Mechanism
The integration of mPEG3-piperazine into drug discovery workflows requires precise molecular

assembly, followed by complex intracellular signaling. The diagrams below map these

relationships.

Diagram 1: PROTAC Synthesis Workflow via mPEG3-
Piperazine
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Caption: Step-by-step chemical synthesis workflow for generating a PROTAC using an

mPEG3-piperazine linker.

Diagram 2: Mechanism of Action (Intracellular
Degradation Pathway)
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Caption: Intracellular signaling pathway of a PROTAC, highlighting the role of piperazine in

endosomal escape.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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